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Compound of Interest

Compound Name: ZK824859 hydrochloride

Cat. No.: B15574232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZK824859 hydrochloride is a potent and selective antagonist of the Gonadotropin-Releasing

Hormone (GnRH) receptor.[1] As a key regulator of the reproductive system, the GnRH

receptor, upon activation, triggers a signaling cascade that leads to the synthesis and release

of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary.[1] By

competitively blocking this receptor, ZK824859 hydrochloride effectively inhibits these

downstream effects, making it a valuable tool for studying hormone-dependent physiological

and pathological processes in vitro. These application notes provide detailed protocols for the

preparation and use of ZK824859 hydrochloride in cell culture experiments, ensuring optimal

performance and reproducible results.

Physicochemical Properties and Storage
Recommendations
A summary of the key physicochemical properties of ZK824859 hydrochloride is presented

below. Adherence to the recommended storage conditions is crucial for maintaining the

compound's integrity and activity over time.
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Property Value

CAS Number 2436760-76-6

Molecular Formula C₂₃H₂₄Cl₂F₂N₂O₄

Molecular Weight 501.35 g/mol

Appearance White to off-white solid

Solubility Soluble in Dimethyl Sulfoxide (DMSO)

Form
Storage
Temperature

Recommended
Duration

Notes

Solid Powder -20°C Up to several years
Store in a dry, dark

place.

Stock Solution (in

DMSO)
-20°C or -80°C

Up to 6 months

(aliquoted)

Aliquoting is critical to

avoid repeated freeze-

thaw cycles.

Mechanism of Action: GnRH Receptor Antagonism
ZK824859 hydrochloride exerts its effects by competitively binding to the GnRH receptor, a

G-protein coupled receptor (GPCR), thereby preventing the binding of the endogenous GnRH

ligand. This blockade inhibits the activation of downstream signaling pathways, primarily the

Gαq/11 pathway, which leads to the suppression of gonadotropin release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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